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The table below summarizes universal hazards and control measures relevant to handling chemical

substances in a research or GMP facility [1] [2].

Aspect Key Hazards Essential Control Measures

General
Hazards

Flammable, skin/eye irritant,

central nervous system effects
(dizziness, drowsiness) [1].

Use of fume hoods, chemical-resistant gloves (e.g.,

nitrile), safety goggles, lab coats [1].

Fire &
Explosion

Highly flammable liquid and
vapor. Vapors are heavier than

air and can travel to ignition
sources [1].

Keep away from sparks, open flames, hot surfaces.
Use grounding and bonding during transfer. Use

alcohol-resistant foam, CO₂, or dry chemical powder
for fire suppression [1].

Spill
Response

Risk of fire and vapor inhalation
[1].

Evacuate non-essential personnel. Eliminate ignition
sources. Use inert absorbents (e.g., sand,

vermiculite). Wear appropriate PPE. Dispose of as
hazardous waste [1].

Facility
Controls

Cross-contamination from other
products, personnel, or

equipment [2].

Well-designed airlocks and airflow (positive/negative
pressure), rigorous cleaning protocols, dedicated

equipment, and clear labeling [2].
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Frequently Asked Questions: Contamination Control

Q1: What are the primary sources of contamination in a GMP facility, and how are they controlled?

The main sources are the environment, equipment, operators, raw materials, and other products [2]. Control

is achieved through a multi-layered approach:

Air Control: Cleanrooms use Positive Pressure to exclude particles and bacteria (e.g., for sterile
products) or Negative Pressure to contain dust generated during processing (e.g., for tablets) [2].

Procedural Controls: Implementing rigorous and documented procedures for cleaning, line
clearance, and personnel training [2].

Material Management: Storing raw materials properly, cleaning spills immediately, and having clear
labeling to prevent mix-ups [2].

Q2: What should I do if I suspect a contamination has occurred during my experiment? You must

immediately document your suspicion in the batch record and inform your supervisor. This ensures the issue

is formally tracked and increases the chance of detecting and identifying the contaminant [2].

Q3: What personal protective equipment (PPE) is essential when handling volatile and irritating

chemicals? At a minimum, you should wear chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat or apron. If working outside a fume hood or with high concentrations of vapor, a

properly fitted respirator is necessary [1].

Experimental Workflow: Contamination Control

The following diagram illustrates the logical workflow for maintaining contamination control during a

typical experimental procedure involving a chemical substance.
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Experimental Workflow for Contamination Control

Troubleshooting Common Scenarios

Scenario: Visible particulate contamination in a solution.

Action: Stop the process. Filter the solution through an appropriate sterile filter (e.g., 0.22 µm)
if the protocol allows. Document the incident and investigate potential sources, such as unclean

equipment or compromised raw materials.

Scenario: Unexplained inhibition or anomalous results in a bio-assay.

Action: Review cleaning logs for equipment used (e.g., reactors, tubing). Check for potential

carryover from previous experiments. Verify the integrity and storage conditions of all reagents
and raw materials [2].

Scenario: Strong chemical smell in the lab during handling.

Action: Immediately check that the fume hood is operational and the sash is at the correct

height. Ensure all containers are tightly sealed when not in use. Increase general ventilation if
possible and inspect for leaks [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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